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Compound of Interest

Compound Name: Hyponitrous acid

Cat. No.: B085159 Get Quote

CAS Number: 14448-38-5[1][2][3][4]

This technical guide provides an in-depth overview of hyponitrous acid (H₂N₂O₂), a molecule

of significant interest in chemistry and biology. This document is intended for researchers,

scientists, and drug development professionals, offering a consolidated resource on its

properties, synthesis, and biological relevance.

Chemical and Physical Properties
Hyponitrous acid is a weak, diprotic acid that exists as cis and trans isomers, with the trans

form being more stable.[5] It is a formal dimer of nitroxyl (HNO).[1] The pure, solid trans-

hyponitrous acid is unstable and can be explosive when dry.[1] In aqueous solution, it

decomposes into nitrous oxide (N₂O) and water.[1][5]

A summary of key quantitative data for hyponitrous acid is presented in the table below.
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Property Value Source

CAS Registry Number 14448-38-5 [1][2][3][4]

Molecular Formula H₂N₂O₂ [1][2][4]

Molecular Weight 62.028 g/mol [1][2]

IUPAC Name (E)-dihydroxydiazene [1][4]

pKa₁ 7.21 [1][5]

pKa₂ 11.54 [1][5]

Half-life in aqueous solution

(pH 1-3, 25 °C)
16 days [1][5]

Experimental Protocols
Synthesis of trans-Hyponitrous Acid
The most common laboratory synthesis of trans-hyponitrous acid involves the reaction of

silver(I) hyponitrite (Ag₂N₂O₂) with anhydrous hydrogen chloride (HCl) in an ether solvent.[1][5]

Materials:

Silver(I) hyponitrite (Ag₂N₂O₂)

Anhydrous diethyl ether

Anhydrous hydrogen chloride (gas or solution in ether)

Reaction vessel protected from moisture

Filtration apparatus

Procedure:

Suspend silver(I) hyponitrite in anhydrous diethyl ether in a reaction vessel at a low

temperature (e.g., 0 °C).
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Slowly bubble anhydrous hydrogen chloride gas through the suspension or add a

stoichiometric amount of anhydrous HCl in ether dropwise with constant stirring.

The reaction proceeds with the precipitation of silver chloride (AgCl).

Continue the reaction until the disappearance of the silver(I) hyponitrite is complete.

Filter the reaction mixture to remove the precipitated AgCl.

The filtrate contains the ethereal solution of trans-hyponitrous acid. Due to its instability, it

is typically used in solution for subsequent reactions.

Biological Significance and Signaling Pathways
Hyponitrous acid is an intermediate in the nitrogen cycle, specifically in the oxidation of

ammonia to nitrite by ammonia-oxidizing bacteria.[1] It is also a substrate for the enzyme

hyponitrite reductase.[1][5] Its decomposition to nitrous oxide, a potent greenhouse gas and

signaling molecule, underscores its environmental and biological importance.

Decomposition Pathway of Hyponitrous Acid
The following diagram illustrates the decomposition of hyponitrous acid in aqueous solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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